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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-6-nitroanisole

Cat. No.: B1268318 Get Quote

Technical Guide: 4-Bromo-2-fluoro-6-
nitroanisole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data,

physicochemical properties, and handling procedures for 4-Bromo-2-fluoro-6-nitroanisole
(CAS No. 74266-66-3). The information is compiled from various safety data sheets and

chemical databases to ensure a thorough understanding for professionals in research and

development.

Chemical Identification and Properties
4-Bromo-2-fluoro-6-nitroanisole is a substituted anisole compound with the molecular

formula C₇H₅BrFNO₃.[1][2] Its chemical structure and key identifiers are crucial for its proper

handling and use in experimental settings.

Table 1: Physicochemical Properties of 4-Bromo-2-fluoro-6-nitroanisole
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Property Value Source(s)

CAS Number 74266-66-3 [1][2][3]

Molecular Formula C₇H₅BrFNO₃ [1][2]

Molecular Weight 250.02 g/mol [1]

Appearance

White to yellowish or yellow to

brown crystals, powder, or

crystalline powder.

[2][3]

Melting Point 51.5 - 61 °C [2][3]

Boiling Point
255 - 256 °C (Predicted: 309.1

± 37.0 °C)
[2]

Density 1.716 ± 0.06 g/cm³ (Predicted) [2]

Flash Point 140.7 °C [2]

Vapor Pressure 0.00119 mmHg at 25°C [2]

Refractive Index 1.56 [2]

Solubility
Soluble in common organic

solvents.
[2]

Hazard Identification and Safety
Proper hazard identification is critical for the safe handling of 4-Bromo-2-fluoro-6-
nitroanisole. This compound is classified as an irritant and requires appropriate safety

precautions.[1][2]

Table 2: GHS Hazard Classification
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Classification Hazard Statement GHS Pictogram Signal Word

Skin Irritation

(Category 2)

H315: Causes skin

irritation.
GHS07 Warning

Serious Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation.
GHS07 Warning

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory Tract

Irritation

H335: May cause

respiratory irritation.
GHS07 Warning

Source:[1]

Experimental Protocols and Handling
While specific experimental protocols for the synthesis of 4-Bromo-2-fluoro-6-nitroanisole are

not readily available in the searched literature, a general synthetic approach for similar

compounds involves the bromination and nitration of a substituted fluoroanisole. Researchers

should develop specific protocols based on established organic synthesis methodologies.

A potential, though not explicitly detailed, synthetic route could involve the bromination of 4-

fluoro-2-nitroanisole or the nitration of 4-bromo-2-fluoroanisole.[2] The following diagram

illustrates a generalized workflow for such a synthesis.
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Generalized Synthetic Workflow

Synthesis Purification

Starting Material
(e.g., 4-bromo-2-fluoroanisole)

Nitration Reaction
(e.g., HNO3/H2SO4)

Reagents
Crude Product Aqueous Workup Solvent Extraction Drying of Organic Layer Chromatography / Recrystallization Pure 4-Bromo-2-fluoro-6-nitroanisole

First Aid and Emergency Response

Routes of Exposure and First Aid

Exposure to
4-Bromo-2-fluoro-6-nitroanisole

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Seek medical attention.

Wash with plenty of soap and water.
Remove contaminated clothing.

Seek medical attention if irritation persists.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Seek immediate medical attention.

Do NOT induce vomiting.
Rinse mouth.

Seek medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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